Cas no 1150271-39-8 (3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride)

• Product Name: 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride
• CAS No: 1150271-39-8
• MF: C₁₉H₂₅BClNO₄
• MW: 377.67010474205
• CID: 839958
• PubChem ID: 46739417
• Update Time: 2025-10-29

3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride
• 5-(4-Methoxybenzyloxy)pyridine-3-boronic acid, pinacol ester, HCl
• 5-(4-Methoxybenzyloxy)pyridine-3-boronic acid pinacol ester hydrochloride
• 1150271-39-8
• 3-(4-methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine hydrochloride, AldrichCPR
• 3-[(4-methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;hydrochloride
• 3-((4-Methoxybenzyl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine hydrochloride
• J-003188

• Inchi： 1S/C19H24BNO4.ClH/c1-18(2)19(3,4)25-20(24-18)15-10-17(12-21-11-15)23-13-14-6-8-16(22-5)9-7-14;/h6-12H,13H2,1-5H3;1H
• InChI Key： IJLRKWDOFMDJGV-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=NC=C(C=2)OCC2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 377.1565161g/mol
• Monoisotopic Mass: 377.1565161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride

Research Brief on 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride (CAS: 1150271-39-8)

The compound 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride (CAS: 1150271-39-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, especially those targeting proteases and other enzymes involved in disease pathways.

Recent studies have highlighted the utility of this compound in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the pinacol boronate ester moiety (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) enhances its reactivity and stability, making it a versatile building block for the construction of complex pharmaceutical agents. The 4-methoxybenzyloxy (PMB) protecting group further adds to its synthetic flexibility, allowing for selective deprotection under mild conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of novel kinase inhibitors. The study reported that the boronic acid derivative served as a critical intermediate in the development of compounds with high selectivity for tyrosine kinases, which are implicated in various cancers. The researchers emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates, including enhanced solubility and bioavailability.

Another significant application of 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride is in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its use in the design of PROTACs targeting the ubiquitin-proteasome system. The compound's boronate ester functionality was leveraged to facilitate the conjugation of target-binding ligands to E3 ubiquitin ligase recruiters, resulting in potent degraders of disease-relevant proteins.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. A 2022 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. The review also pointed to the importance of developing greener methodologies, such as catalytic processes, to align with the principles of sustainable chemistry.

In conclusion, 3-(4-Methoxybenzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridinehydrochloride (CAS: 1150271-39-8) represents a valuable tool in medicinal chemistry, with demonstrated utility in drug discovery and development. Ongoing research continues to explore its potential in new therapeutic areas, underscoring its importance as a building block for next-generation pharmaceuticals.